bis(4-aminobutyl)(methyl)amine
Overview
Description
Bis(4-aminobutyl)(methyl)amine, also known as N1-(4-aminobutyl)-N~1~-methyl-1,4-butanediamine, is a chemical compound with the molecular formula C9H23N3 and a molecular weight of 173.3 g/mol . This compound has gained significant interest due to its diverse range of applications in scientific research and industry.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of bis(4-aminobutyl)(methyl)amine typically involves the reductive amination of appropriate aldehydes or ketones with amines. This method avoids the problem of multiple alkylations and provides a controlled way to produce the desired amine . The reaction conditions often include the use of reducing agents such as sodium cyanoborohydride or hydrogen in the presence of a catalyst .
Industrial Production Methods
Industrial production methods for this compound may involve large-scale reductive amination processes, utilizing continuous flow reactors to ensure consistent product quality and yield. The reaction conditions are optimized to achieve high purity and efficiency .
Chemical Reactions Analysis
Types of Reactions
Bis(4-aminobutyl)(methyl)amine undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding amides or nitriles.
Reduction: It can be reduced to form simpler amines.
Substitution: The amine groups can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and alkyl halides for substitution reactions .
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield amides, while substitution reactions can produce various alkylated derivatives .
Scientific Research Applications
Bis(4-aminobutyl)(methyl)amine has a wide range of applications in scientific research, including:
Chemistry: Used as a building block for the synthesis of complex organic molecules.
Biology: Employed in the study of enzyme mechanisms and protein interactions.
Medicine: Investigated for its potential use in drug development and as a therapeutic agent.
Industry: Utilized in the production of polymers, resins, and other industrial chemicals.
Mechanism of Action
The mechanism by which bis(4-aminobutyl)(methyl)amine exerts its effects involves its interaction with molecular targets such as enzymes and receptors. The compound can form hydrogen bonds and electrostatic interactions with these targets, influencing their activity and function . The specific pathways involved depend on the context of its application, such as enzyme inhibition or receptor modulation .
Comparison with Similar Compounds
Similar Compounds
- N,N-Dimethyl-1,4-butanediamine
- N,N-Diethyl-1,4-butanediamine
- N-Methyl-1,4-butanediamine
Uniqueness
Bis(4-aminobutyl)(methyl)amine is unique due to its specific structure, which allows for versatile reactivity and interaction with various molecular targets. Its dual amine groups provide multiple sites for chemical modification, making it a valuable compound in synthetic chemistry and industrial applications .
Properties
CAS No. |
127171-38-4 |
|---|---|
Molecular Formula |
C9H23N3 |
Molecular Weight |
173.3 |
Purity |
95 |
Origin of Product |
United States |
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